Cas no 82278-36-2 (4-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}butan-1-amine)

• Product Name: 4-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}butan-1-amine
• CAS No: 82278-36-2
• MF: C₁₅H₂₂F₃N₃
• MW: 301.350493907928
• CID: 2123543
• PubChem ID: 11162411
• Update Time: 2025-05-27

4-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-amine
• G21562
• VOPRQONKUAZUBX-UHFFFAOYSA-N
• 4-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]butan-1-amine
• SCHEMBL3209307
• 4-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZIN-1-YL)BUTAN-1-AMINE
• Z362770694
• 4-[3-(Trifluoromethyl)phenyl]-1-piperazinebutanamine
• EN300-36211
• 82278-36-2
• 4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}butan-1-amine
• DTXSID501217245
• DA-02600
• 1-(4-aminobutyl)-4-[3-(trifluoromethyl)phenyl]piperazine
• C15H22F3N3
• 998-022-7
• 4-(3-(Trifluoromethyl)phenyl)-1-piperazinebutanamine
• AKOS009254315
• 4-[4-(3-trifluoromethylphenyl)piperazine-1-yl]butylamine
• 4-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}butan-1-amine

• Inchi： 1S/C15H22F3N3/c16-15(17,18)13-4-3-5-14(12-13)21-10-8-20(9-11-21)7-2-1-6-19/h3-5,12H,1-2,6-11,19H2
• InChI Key： VOPRQONKUAZUBX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCN(CCCCN)CC1)(F)F

Computed Properties

• Exact Mass: 301.17658220Da
• Monoisotopic Mass: 301.17658220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 385.7±42.0 °C at 760 mmHg
• Flash Point: 187.1±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}butan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)